![molecular formula C19H24N4O2 B5638011 2-({(2-methoxyethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amino}methyl)-6-methylquinolin-4-ol](/img/structure/B5638011.png)
2-({(2-methoxyethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amino}methyl)-6-methylquinolin-4-ol
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Overview
Description
"2-({(2-methoxyethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amino}methyl)-6-methylquinolin-4-ol" is a complex organic compound. Its study involves understanding its synthesis, molecular structure, and various physical and chemical properties.
Synthesis Analysis
The synthesis of quinoline derivatives typically involves multiple steps. For example, Minegishi et al. (2015) describe the synthesis of a series of indenopyrazoles, a related class of compounds, from corresponding indanones and phenyl isothiocyanates, highlighting the complexity of such syntheses (Minegishi et al., 2015).
Molecular Structure Analysis
The molecular structure of quinoline derivatives, including pyrazole and methoxy groups, is complex. The structural elucidation often relies on NMR spectroscopy, as demonstrated in the synthesis of related compounds (Chimichi et al., 2008).
Chemical Reactions and Properties
Quinoline derivatives exhibit a range of chemical reactions due to their complex structure. For instance, compounds synthesized by Chimichi et al. (2008) showed selectivity in reactions with hydrazines, highlighting the reactivity of such molecules (Chimichi et al., 2008).
Physical Properties Analysis
The physical properties of these compounds, such as solubility and melting points, are influenced by the quinoline core and the substituents attached to it. Research on similar compounds provides insights into these properties (Pandey et al., 2013).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are dictated by the electronic configuration and substitution pattern on the quinoline framework. Studies on similar compounds can provide insights into the chemical behavior of these molecules (Dyachenko & Sukach, 2012).
properties
IUPAC Name |
2-[[2-methoxyethyl-[(1-methylpyrazol-4-yl)methyl]amino]methyl]-6-methyl-1H-quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-14-4-5-18-17(8-14)19(24)9-16(21-18)13-23(6-7-25-3)12-15-10-20-22(2)11-15/h4-5,8-11H,6-7,12-13H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQMLXBJZMMKHDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=CC2=O)CN(CCOC)CC3=CN(N=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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